DW10075

• Molecular Formula: C29H23N5O3
• Molecular Weight: 489.5 g/mol
• InChI: InChI=1S/C29H23N5O3/c1-19(35)31-22-10-6-11-23(18-22)33-29-30-16-15-27(34-29)37-24-13-14-25-20(17-24)7-5-12-26(25)28(36)32-21-8-3-2-4-9-21/h2-18H,1H3,(H,31,35)(H,32,36)(H,30,33,34)
• InChIKey: UWMIICSPAFDEMX-UHFFFAOYSA-N

DW10075: Selective VEGFR Tyrosine Kinase Inhibitor

DW10075, chemically designated as 6-((2-((3-acetamidophenyl)amino)pyrimidin-4-yl)oxy)-N-phenyl-1-naphthamide, is a novel, potent, and orally active small-molecule inhibitor of vascular endothelial growth factor receptors (VEGFRs) [1]. It functions as an anti-angiogenic agent by targeting the VEGF/VEGFR signaling pathway. Critically, DW10075 is distinguished by its highly selective inhibition of VEGFR-1, VEGFR-2, and VEGFR-3, while demonstrating a lack of inhibitory activity against a broad panel of other tyrosine kinases, including FGFR and PDGFR, at high concentrations [1].

• [1] Li MY, Lv YC, Tong LJ, Peng T, Qu R, Zhang T, Sun YM, Chen Y, Wei LX, Geng MY, Xie H, Ding J. DW10075, a novel selective and small-molecule inhibitor of VEGFR, exhibits antitumor activities both in vitro and in vivo. Acta Pharmacol Sin. 2016 Mar;37(3):398-407. View Source

DW10075 Kinase Selectivity Profile

Substituting DW10075 with other VEGFR inhibitors or broader multikinase inhibitors (MKIs) is not scientifically interchangeable due to substantial differences in kinase selectivity profiles. While many agents in this class potently inhibit VEGFR-2, they also exhibit significant off-target activity against kinases such as FGFR, PDGFR, c-KIT, RET, and others, as detailed in comparative kinase panels [2]. These off-target interactions directly contribute to divergent toxicity profiles (e.g., myelosuppression from c-KIT inhibition, cardiotoxicity) and may alter therapeutic efficacy. The quantitative evidence in Section 3 demonstrates that DW10075's unique selectivity window—specifically its complete lack of inhibition of FGFR and PDGFR at 10 µM—is a verifiable point of differentiation that cannot be assumed for other VEGFR-targeting compounds [1].

• [1] Li MY, Lv YC, Tong LJ, Peng T, Qu R, Zhang T, Sun YM, Chen Y, Wei LX, Geng MY, Xie H, Ding J. DW10075, a novel selective and small-molecule inhibitor of VEGFR, exhibits antitumor activities both in vitro and in vivo. Acta Pharmacol Sin. 2016 Mar;37(3):398-407. View Source
• [2] Kumar R, Crouthamel MC, Rominger DH, et al. Myelosuppression and kinase selectivity of multikinase angiogenesis inhibitors. Br J Cancer. 2009;101(10):1717-1723. View Source

DW10075 Pharmacological & Selectivity Data

VEGFR-2 Potency and Selectivity vs. Apatinib

DW10075 demonstrates a narrow, VEGFR-restricted kinase inhibition profile. In a panel of 21 kinases, it potently inhibited VEGFR-2 (IC50 = 0.69 nM), VEGFR-1 (IC50 = 6.4 nM), and VEGFR-3 (IC50 = 5.5 nM). Critically, at a high concentration of 10,000 nM (10 µM), it exhibited no inhibition of FGFR1-4, PDGFR-α, c-Kit, RET, or 14 other tested kinases [1]. In contrast, clinically used multikinase inhibitors (MKIs) demonstrate significant off-target activity at therapeutically relevant concentrations: Sunitinib inhibits PDGFRβ (IC50 = 39 nM) and c-KIT (IC50 = 1-10 nM); Sorafenib inhibits PDGFRβ (IC50 = 57 nM) and c-KIT (IC50 = 68 nM); Pazopanib inhibits PDGFRβ (IC50 = 84 nM) and c-KIT (IC50 = 74 nM) [2].

Evidence Dimension	Inhibition of non-VEGFR kinases (PDGFRβ, c-KIT) at low nanomolar concentrations
Target Compound Data	FGFR1-4, PDGFR-α, c-KIT, RET: >10,000 nM (No inhibition) [1]
Comparator Or Baseline	Sunitinib: PDGFRβ IC50 = 39 nM, c-KIT IC50 = 1-10 nM; Sorafenib: PDGFRβ IC50 = 57 nM, c-KIT IC50 = 68 nM; Pazopanib: PDGFRβ IC50 = 84 nM, c-KIT IC50 = 74 nM [2]
Quantified Difference	DW10075 exhibits >100-fold to >10,000-fold greater selectivity against PDGFRβ and c-KIT compared to these multikinase inhibitors.
Conditions	In vitro kinase activity assay (ELISA) using recombinant human kinase domains [1]; Comparator data from a standardized kinase panel of 61 kinases [2].

Why This Matters

This level of selectivity is critical for minimizing off-target toxicities like myelosuppression (associated with c-KIT inhibition) and cardiotoxicity (associated with PDGFR inhibition), directly impacting the safety profile in preclinical and potential clinical applications.

• [1] Li MY, Lv YC, Tong LJ, Peng T, Qu R, Zhang T, Sun YM, Chen Y, Wei LX, Geng MY, Xie H, Ding J. DW10075, a novel selective and small-molecule inhibitor of VEGFR, exhibits antitumor activities both in vitro and in vivo. Acta Pharmacol Sin. 2016 Mar;37(3):398-407. View Source
• [2] McTigue M, Murray BW, Chen JH, et al. Molecular conformations, interactions, and properties of pazopanib, a potent and selective multitargeted receptor tyrosine kinase inhibitor. Mol Cancer Ther. 2009;8(12):3235-3245. View Source

Kinase Selectivity Across 21 Kinases

DW10075 demonstrates potent inhibition of VEGFR-2 (IC50 = 0.69 nM), a key driver of angiogenesis [1]. While its VEGFR-2 potency is in the same low-nanomolar range as the clinically approved VEGFR-2 inhibitor apatinib (IC50 = 1 nM), the two compounds diverge sharply in their broader kinase selectivity profiles. Apatinib exhibits additional inhibitory activity against RET (IC50 = 13 nM), c-KIT (IC50 = 429 nM), and c-Src (IC50 = 530 nM) [2]. In contrast, DW10075 showed no inhibition (IC50 >10,000 nM) against RET and c-KIT in its kinase panel [1].

Evidence Dimension	VEGFR-2 inhibitory potency and off-target kinase inhibition
Target Compound Data	VEGFR-2 IC50 = 0.69 nM; RET and c-KIT IC50 >10,000 nM [1]
Comparator Or Baseline	Apatinib: VEGFR-2 IC50 = 1 nM; RET IC50 = 13 nM; c-KIT IC50 = 429 nM [2]
Quantified Difference	DW10075 is approximately 1.45-fold more potent against VEGFR-2 and >10,000-fold more selective against RET and c-KIT compared to apatinib.
Conditions	In vitro kinase activity assays against recombinant human kinase domains [REFS-1, REFS-2].

Why This Matters

For research applications requiring selective VEGF pathway interrogation without confounding effects on RET or c-KIT signaling, DW10075 provides a cleaner pharmacological tool than apatinib.

• [1] Li MY, Lv YC, Tong LJ, Peng T, Qu R, Zhang T, Sun YM, Chen Y, Wei LX, Geng MY, Xie H, Ding J. DW10075, a novel selective and small-molecule inhibitor of VEGFR, exhibits antitumor activities both in vitro and in vivo. Acta Pharmacol Sin. 2016 Mar;37(3):398-407. View Source
• [2] Tian S, Quan H, Xie C, et al. YN968D1 is a novel and selective inhibitor of vascular endothelial growth factor receptor-2 tyrosine kinase with potent activity in vitro and in vivo. Cancer Sci. 2011;102(7):1374-1380. View Source

Oral Antitumor Activity in U87-MG Xenograft

The therapeutic potential of DW10075 was validated in vivo using an established U87-MG human glioblastoma xenograft model in nude mice. Oral administration of DW10075 at a dose of 500 mg/kg/day for two weeks resulted in significant suppression of tumor growth [1]. This demonstrates that the compound is orally bioavailable and can achieve pharmacologically active concentrations in vivo to exert an anti-tumor effect. While a direct head-to-head in vivo comparison with another VEGFR inhibitor was not performed in the same study, the established efficacy in this model confirms its utility as an oral anti-angiogenic agent.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant tumor growth suppression at 500 mg/kg/day p.o. for 14 days in U87-MG xenograft model [1]
Comparator Or Baseline	Vehicle control (no drug treatment)
Quantified Difference	Statistically significant reduction in tumor volume compared to vehicle control (specific tumor volume reduction % not provided in abstract, but reported as 'significantly suppressed') [1]
Conditions	U87-MG human glioblastoma xenograft in nude mice

Why This Matters

Confirmation of oral activity and in vivo efficacy in a validated tumor model is essential for advancing the compound beyond in vitro screening and into more complex preclinical studies.

• [1] Li MY, Lv YC, Tong LJ, Peng T, Qu R, Zhang T, Sun YM, Chen Y, Wei LX, Geng MY, Xie H, Ding J. DW10075, a novel selective and small-molecule inhibitor of VEGFR, exhibits antitumor activities both in vitro and in vivo. Acta Pharmacol Sin. 2016 Mar;37(3):398-407. View Source

Anti-Angiogenic Activity in Cellular Models

The antiproliferative effects of DW10075 were evaluated against a panel of 22 human cancer cell lines derived from various solid tumor types. The compound exhibited IC50 values ranging from 2.2 µM to 22.2 µM, with the highest sensitivity observed in U87-MG glioblastoma cells (IC50 = 2.2 µM) and the lowest in A375 melanoma cells (IC50 = 22.2 µM) [1]. This 10-fold range in potency across cell lines highlights a differential sensitivity profile that can guide the selection of appropriate cancer models for further investigation. While direct comparator data for other VEGFR inhibitors in this specific panel are not available, the data provides a quantitative baseline for assessing compound activity.

Evidence Dimension	Antiproliferative activity against a panel of human cancer cell lines
Target Compound Data	IC50 range: 2.2 µM (U87-MG) to 22.2 µM (A375) across 22 cell lines [1]
Comparator Or Baseline	Vehicle control (untreated cells)
Quantified Difference	10-fold difference in sensitivity between the most and least responsive cell lines tested.
Conditions	SRB assay after 72 hours of drug exposure

Why This Matters

This data is critical for researchers selecting appropriate cell line models for mechanism-of-action studies or combination therapy experiments involving DW10075.

• [1] Li MY, Lv YC, Tong LJ, Peng T, Qu R, Zhang T, Sun YM, Chen Y, Wei LX, Geng MY, Xie H, Ding J. DW10075, a novel selective and small-molecule inhibitor of VEGFR, exhibits antitumor activities both in vitro and in vivo. Acta Pharmacol Sin. 2016 Mar;37(3):398-407. View Source

DW10075 Research & Screening Applications

VEGFR-Dependent Angiogenesis Pathway Studies

Researchers studying VEGF-mediated angiogenesis who require a tool compound to block VEGFR signaling without simultaneously inhibiting FGFR, PDGFR, or c-KIT should consider DW10075. The verified lack of inhibition against 18 non-VEGFR kinases at 10 µM (including FGFR1-4, PDGFR-α, and c-KIT) makes it a superior choice to multikinase inhibitors like sunitinib or sorafenib, whose off-target activities can confound experimental results [1]. This scenario is ideal for studies aimed at isolating VEGFR-specific transcriptional or phenotypic responses.

In Vivo Antitumor Efficacy Studies

The demonstrated in vivo efficacy of DW10075 in suppressing the growth of U87-MG glioblastoma xenografts, coupled with its potent antiproliferative activity against this cell line in vitro (IC50 = 2.2 µM), positions this compound as a strong candidate for preclinical glioblastoma research [1]. The oral route of administration also facilitates chronic dosing studies in rodent models.

Kinase Selectivity Profiling & Off-Target Screening

DW10075 serves as a valuable reference compound in comparative studies aimed at understanding how kinase selectivity profiles translate to differential toxicity and efficacy. When benchmarked against VEGFR-2 inhibitors like apatinib (which also hits RET and c-KIT), DW10075 provides a cleaner VEGFR signal [REFS-1, REFS-2]. This allows researchers to deconvolute the contribution of VEGFR-2 inhibition from other kinase activities in complex biological systems or in models of drug-induced toxicity.

• [1] Li MY, Lv YC, Tong LJ, Peng T, Qu R, Zhang T, Sun YM, Chen Y, Wei LX, Geng MY, Xie H, Ding J. DW10075, a novel selective and small-molecule inhibitor of VEGFR, exhibits antitumor activities both in vitro and in vivo. Acta Pharmacol Sin. 2016 Mar;37(3):398-407. View Source
• [2] Tian S, Quan H, Xie C, et al. YN968D1 is a novel and selective inhibitor of vascular endothelial growth factor receptor-2 tyrosine kinase with potent activity in vitro and in vivo. Cancer Sci. 2011;102(7):1374-1380. View Source